2-Amino-6-chloropyridine-3-carbaldehyde oxime hydrochloride

• Molecular Formula: C6H7Cl2N3O
• Molecular Weight: 208.04 g/mol
• IUPAC Name: N-[(2-amino-6-chloropyridin-3-yl)methylidene]hydroxylamine;hydrochloride
• InChI: InChI=1S/C6H6ClN3O.ClH/c7-5-2-1-4(3-9-11)6(8)10-5;/h1-3,11H,(H2,8,10);1H
• InChI Key: WUWOHJDXNWVPIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1C=NO)N)Cl.Cl

Description

2-Amino-6-chloropyridine-3-carbaldehyde oxime hydrochloride is a useful research compound. Its molecular formula is C6H7Cl2N3O and its molecular weight is 208.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

15.5 g (57 mmol) of tert-butyl {6-chloro-3-[(hydroxyimino)methyl]pyridin-2-yl}carbamate (Example 26A) were dissolved in 285 ml of 4N hydrogen chloride in dioxane and the mixture was stirred for 30 min. The reaction mixture was concentrated to half of its original volume and the same amount of diethyl ether was added. The reaction mixture was stirred for 20 min and the product was filtered off and washed with diethyl ether. This gave 11 g (94% of theory) of the product as a solid.

Synthesis routes and methods II

Procedure details

15.5 g (57 mmol) of tert-butyl{6-chloro-3-[(hydroxyimino)methyl]pyridin-2-yl}carbamate (Example 5A) were dissolved in 285 ml of 4 N hydrogen chloride in dioxane, and the mixture was stirred for 30 min. The reaction mixture was concentrated to half of its original volume, and the same amount of diethyl ether was added. The reaction mixture was stirred for 20 min, and the product was filtered off and washed with diethyl ether. This gave 11 g (94% of theory) of the product as a solid.